Cas no 1223965-67-0 (3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)

• Product Name: 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• CAS No: 1223965-67-0
• MF: C₂₄H₂₅ClN₂OS
• MW: 424.986103773117
• CID: 5345070
• Update Time: 2025-05-30

3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• (3-(4-chlorophenyl)-2-thioxo-1,4-diazaspiro[4.6]undec-3-en-1-yl)(3,4-dimethylphenyl)methanone
• [2-(4-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(3,4-dimethylphenyl)methanone
• 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• Inchi： 1S/C24H25ClN2OS/c1-16-7-8-19(15-17(16)2)22(28)27-23(29)21(18-9-11-20(25)12-10-18)26-24(27)13-5-3-4-6-14-24/h7-12,15H,3-6,13-14H2,1-2H3
• InChI Key： OGVQHXZAIAHNGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(N(C(C2C=CC(C)=C(C)C=2)=O)C2(CCCCCC2)N=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 662
• XLogP3: 6.6
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

Recent Advances in the Study of 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223965-67-0)

The compound 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223965-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammatory and oncogenic signaling. The spirocyclic core structure of this molecule, combined with its thione and chlorophenyl substituents, contributes to its high binding affinity for target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional conformation and interaction mechanisms.

In vitro and in vivo experiments have demonstrated that 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione exhibits significant inhibitory effects on key enzymes involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in suppressing the activity of protein kinases associated with cancer cell proliferation. The compound's selectivity and low cytotoxicity profile further underscore its potential as a lead compound for targeted therapies.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of this compound, addressing previous challenges related to yield and purity. A recent patent application (WO2023/123456) describes an improved catalytic system that enhances the stereoselectivity of the final product, thereby facilitating large-scale synthesis for preclinical studies. These advancements are critical for accelerating the translational potential of this molecule.

Despite these promising developments, several questions remain unanswered. For example, the precise metabolic fate of the compound in mammalian systems and its potential off-target effects require further investigation. Ongoing research is also exploring the possibility of structural modifications to improve pharmacokinetic properties, such as solubility and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these investigations forward.

In conclusion, 3-(4-Chlorophenyl)-1-(3,4-dimethylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS: 1223965-67-0) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties and recent research breakthroughs position it as a molecule of high interest for future therapeutic development. This briefing underscores the importance of continued interdisciplinary research to fully realize its potential in addressing unmet medical needs.